Cas no 60835-69-0 (4-Nitrobenzo-15-crown-5)
4-Nitrobenzo-15-crown-5 is a nitro-substituted benzo-crown ether with a 15-membered ring containing five oxygen atoms. This compound is primarily utilized as a selective complexing agent for alkali and alkaline earth metal ions, particularly potassium, due to its cavity size and electron-rich oxygen donors. The nitro group enhances its binding affinity and selectivity, making it valuable in ion transport studies, electrochemical sensors, and phase-transfer catalysis. Its stability and well-defined coordination properties allow for precise applications in supramolecular chemistry and analytical separations. The compound is typically employed in research settings where controlled metal ion recognition or extraction is required.
4-Nitrobenzo-15-crown-5 structure
Product Name:4-Nitrobenzo-15-crown-5
CAS No:60835-69-0
MF:C14H19NO7
MW:313.303164720535
MDL:MFCD00060713
CID:90075
PubChem ID:143747
Update Time:2025-06-07
4-Nitrobenzo-15-crown-5 Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitrobenzo-15-crown-5
- 4'-Nitrobenzo-15-crown 5-Ether
- (4'-Nitrobenzo)-15-crown-5
- 17-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
- 4′-Nitrobenzo-15-crown-5
- 4'-nitrobenzo-15-crown-5
- 2,3-(4-Nitrobenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene
- 2,3,5,6,8,9,11,12-Octahydro-15-nitro-1,4,7,10,13-benzopentaoxacyclopentadecin
- NSC175879
- XIWRBQVYCZCEPG-UHFFFAOYSA-
- XIWRBQVYCZCEPG-UHFFFAOYSA-N
- 15-Nitro-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine
- NSC 175879
- FT-0619210
- InChI=1/C14H19NO7/c16-15(17)12-1-2-13-14(11-12)22-10-8-20-6-4-18-3-5-19-7-9-21-13/h1-2,11H,3-10H2
- Nitrobenzo-15-crown-5
- 4-Nitrobenzo-15-crown-5;17-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
- 15-Nitro-2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-benzopentaoxacyclopentadecine #
- N0561
- A832914
- CCG-55711
- NSC-175879
- (4'-Nitrobenzo)-15-crown-5-Ether
- 60835-69-0
- DTXSID90209686
- EN300-199770
- 15-nitro-2,3,5,6,8,9,11,12-octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
- SR-01000389982-1
- SR-01000389982-2
- 4'-Nitrobenzo-15-crown-5-ether
- SCHEMBL1247615
- 4'-Nitrobenzo-15-crown-5, 99%
- MFCD00060713
- 4-Nitrobenzo-15-crown 5-ether
- 17-Nitro-2,3-benzo-1,4,7,10,13-pentaoxacyclopentadecen-2
- 1,4,7,10,13-Benzopentaoxacyclopentadecin,2,3,5,6,8,9,11,12-octahydro-15-nitro-
- FS-5404
- T72694
- SR-01000389982
- Z56778296
- 18-nitro-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-triene
- AKOS001083319
- DB-018017
- STL089777
-
- MDL： MFCD00060713
- Inchi： 1S/C14H19NO7/c16-15(17)12-1-2-13-14(11-12)22-10-8-20-6-4-18-3-5-19-7-9-21-13/h1-2,11H,3-10H2
- InChI Key： XIWRBQVYCZCEPG-UHFFFAOYSA-N
- SMILES： O1CCOCCOC2C=CC(=CC=2OCCOCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 313.11600
- Monoisotopic Mass: 313.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 92
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Yellow crystalline powder
- Density: 1.191
- Melting Point: 95.0 to 99.0 deg-C
- Boiling Point: 453.11°C (rough estimate)
- Flash Point: 199.0±30.7 °C
- Refractive Index: 1.5230 (estimate)
- Solubility: It is soluble in non-polar solvents.
- PSA: 91.97000
- LogP: 1.93900
4-Nitrobenzo-15-crown-5 Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H303-H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4-Nitrobenzo-15-crown-5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018902-1g |
4'-Nitrobenzo)-15-crown-5-Ether |
60835-69-0 | 99% | 1g |
￡42.00 | 2022-03-01 | |
| Fluorochem | 018902-5g |
4'-Nitrobenzo)-15-crown-5-Ether |
60835-69-0 | 99% | 5g |
￡194.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N135861-1g |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | ≥99.0%(GC) | 1g |
¥276.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N135861-250mg |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | ≥99.0%(GC) | 250mg |
¥124.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N135861-25g |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | ≥99.0%(GC) | 25g |
¥4669.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N135861-5g |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | ≥99.0%(GC) | 5g |
¥1155.90 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024242-1g |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | 99% | 1g |
￥287 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024242-5g |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | 99% | 5g |
￥1035 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024242-250mg |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | 99% | 250mg |
￥97 | 2024-05-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N836626-5g |
4-Nitrobenzo-15-crown-5 |
60835-69-0 | 99% | 5g |
￥1,390.00 | 2022-01-10 |
4-Nitrobenzo-15-crown-5 Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:60835-69-0)4’-硝基苯并15冠5
Order Number:LE25843480
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:60835-69-0)4-Nitrobenzo-15-crown-5
Order Number:A832914
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:30
Price ($):522.0
Email:sales@amadischem.com
4-Nitrobenzo-15-crown-5 Related Literature
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Anastasios Stergiou,Christina Stangel,Ruben Canton-Vitoria,Ryo Kitaura,Nikos Tagmatarchis Nanoscale 2021 13 8948
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2. Investigation of transport across an immiscible liquid/liquid interface. Electrochemical and second harmonic generation studiesMichael J. Crawford,Jeremy G. Frey,T. J. VanderNoot,Yuguang Zhao J. Chem. Soc. Faraday Trans. 1996 92 1369
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Feng-Hsuan Cho,Shan-Chi Kuo,Ying-Huang Lai RSC Adv. 2017 7 10259
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Xiaolong Zhou,Pengrui Zhang,Qingfen Meng,Lianjing Mao,Huiqun Ju,Fei Shao,Yan Jing,Yongzhong Jia,Shuxuan Wang,Xingwu Zou,Jinhe Sun New J. Chem. 2023 47 1916
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5. Thermodynamics of solvent extraction of metal picrates with crown ethers: enthalpy–entropy compensation. Part 2. Sandwiching 1 : 2 complexationYu Liu,Lin-Hui Tong,Yoshihisa Inoue,Tadao Hakushi J. Chem. Soc. Perkin Trans. 2 1990 1247
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